Cas no 68454-15-9 (2H-1-Benzopyran-2-one, 7,8-bis(acetyloxy)-4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7,8-bis(acetyloxy)-4-methyl-
• CAS No: 68454-15-9
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 393173
• PubChem ID: 390798
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7,8-bis(acetyloxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7,8-bis(acetyloxy)-4-methyl-
• (8-acetyloxy-4-methyl-2-oxochromen-7-yl) acetate
• 4-methyl-2-oxo-2H-1-benzopyran-7,8-diyl diacetate
• NSC-688794
• SR-01000244966-1
• CHEMBL86633
• CHEBI:193139
• DAMTC
• SCHEMBL3052874
• DTXSID70327812
• (8-acetoxy-4-methyl-2-oxo-chromen-7-yl) acetate
• 4-Methyl-2-oxo-2H-chromene-7,8-diyl diacetate
• Oprea1_472625
• NSC688794
• SR-01000244966
• 7,8-dihydroxy-4-methylcoumarin diacetate
• 68454-15-9
• NCI60_031992
• 7,8-diacetoxy-4-methylcoumarin
• 7-(Acetyloxy)-4-methyl-2-oxo-2H-chromen-8-yl acetate

• Inchi： 1S/C14H12O6/c1-7-6-12(17)20-13-10(7)4-5-11(18-8(2)15)14(13)19-9(3)16/h4-6H,1-3H3
• InChI Key： BENRIKOGQFXSRY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 276.06338810g/mol
• Monoisotopic Mass: 276.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives